N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide

• IUPAC Name: N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H22FN3OS/c1-22-9-11-23(12-10-22)18-8-7-15(13-17(18)20)21-19(24)14-25-16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key: WWVQLEMJBXHDDN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)NC(=O)CSC3=CC=CC=C3)F
• Molecular Formula: C19H22FN3OS
• Molecular Weight: 359.5 g/mol

Description

N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide, also known as FMPA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Oxidation and Fluorination Studies

• Oxidation and Fluorination Techniques : Research by Greaney and Motherwell (2000) involved the fluorination of alpha-phenylsulfanylacetamides, similar to N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide, using difluoroiodotoluene in a fluoro-Pummerer reaction. This study contributes to understanding the chemical behavior and potential modifications of such compounds (Greaney & Motherwell, 2000).

Metabolism and Quantification Studies

• Investigation of Metabolites : A study by Goda et al. (2006) detected new metabolites in human liver microsomes and urine of prostate cancer patients. Although this research primarily focused on flutamide, a nonsteroidal antiandrogen, it highlights the importance of studying metabolites of similar compounds for a deeper understanding of their behavior in biological systems (Goda et al., 2006).

Synthesis and Characterization Studies

• Novel Derivatives Synthesis : Baviskar, Khadabadi, and Deore (2013) synthesized a series of derivatives similar to this compound to determine their antimicrobial activity. Such research is crucial for exploring the potential applications of these compounds in creating new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Imaging and Radioligand Studies

• PET Imaging Studies : Peyronneau et al. (2013) explored the use of related compounds in positron emission tomography (PET) imaging, specifically investigating [18F]DPA-714, a radioligand for imaging the translocator protein in neuroinflammation studies. This demonstrates the potential of similar compounds in medical imaging applications (Peyronneau et al., 2013).

Analytical Techniques and Biological Interactions

• Evaluation of Biological Interactions : A study by Bharathy et al. (2021) evaluated the interactions of a similar compound, N-[4-(Ethylsulfamoyl)phenyl]acetamide, with various polar liquids. This research offers insights into the electronic and biological interactions of related compounds, which is essential for understanding their potential applications in different environments (Bharathy et al., 2021).